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Compound of Interest

Compound Name: Kynuramine dihydrobromide

Cat. No.: B12329312

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute
a formal safety data sheet (SDS). Always refer to the official SDS from the supplier before
handling this chemical.

Introduction

Kynuramine dihydrobromide is an endogenously occurring amine that serves as a
fluorescent substrate for plasma amine oxidase. It is a valuable tool in biochemical assays and
pharmacological research. This guide provides a comprehensive overview of the safety and
handling of Kynuramine dihydrobromide, compiled from available safety data sheets and
research literature.

Physical and Chemical Properties

A clear understanding of the physical and chemical properties of a substance is crucial for its
safe handling and storage. The following table summarizes the key properties of Kynuramine
dihydrobromide.
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Property

Value

Source

CAS Number

304-47-2

Molecular Formula

CoH12N20 - 2HBr

Molecular Weight 326.03 g/mol
Appearance Crystalline solid
Purity >97% (TLC)
N Water: 50 mg/mL, clear to
Solubility ]
slightly hazy
Storage Temperature -20°C

Boiling Point

367.3°C at 760 mmHg

Flash Point

175.9°C

SMILES String

Br.NCCC(=0O)clccccclN

InChl Key

YUPVVZSYBUIDQR-
UHFFFAOYSA-N

Hazard Identification and Safety Precautions

While a comprehensive GHS classification is not readily available in the search results, the

provided information suggests that Kynuramine dihydrobromide should be handled with care

in a laboratory setting. The following is a summary of recommended safety precautions based

on supplier information.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment should be worn at all times when handling

Kynuramine dihydrobromide to minimize exposure.
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Personal Protective Equipment (PPE)

Type N95 (US) or P1 (EN143) Respirator Filter
A

Handling Kynuramine -
NESEEED Dihydrobromide '

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for handling Kynuramine
dihydrobromide.

General Handling and Storage

e Handling: Use in a well-ventilated area. Avoid breathing dust. Avoid contact with skin and
eyes. Wash hands thoroughly after handling.

o Storage: Store at -20°C in a tightly sealed container. Keep in a dry, well-ventilated place.

First Aid Measures

In the event of exposure, follow these first aid measures. A more detailed safety data sheet was
not available in the search results, so these are general recommendations.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b12329312?utm_src=pdf-body-img
https://www.benchchem.com/product/b12329312?utm_src=pdf-body
https://www.benchchem.com/product/b12329312?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12329312?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Exposure Route

First Aid Measures

Inhalation

Move to fresh air. If breathing is difficult, give
oxygen. If not breathing, give artificial

respiration. Consult a physician.

Skin Contact

Wash off with soap and plenty of water. Consult

a physician.

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Ingestion

Never give anything by mouth to an
unconscious person. Rinse mouth with water.

Consult a physician.

Accidental Release Measures

In case of a spill, follow these procedures to minimize exposure and environmental

contamination.
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Accidental Spill of
Kynuramine Dihydrobromide

Evacuate Personnel Ensure Adequate Ventilation

N

Wear Appropriate PPE
(Gloves, Goggles, Respirator)

i

Contain Spill with
Inert Absorbent Material

i

Collect and Place in a
Sealed Container for Disposal

'

Clean Spill Area

'

Dispose of Waste According to
Local, State, and Federal Regulations
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Preparation

Select Animal Model
(e.g., Male/Female Rats)

i

Prepare Kynuramine Solution
at Desired Concentration

Administration

Intravenous Injection Intraventricular Injection
(e.g., 1.25-5.0 mg/kg) (e.g., 0.064-8 ug)

Observation

Monitor Cardiovascular Parameters Observe Behavioral Changes
(Heart Rate, Blood Pressure) (e.g., Lordosis Behavior)

Click to download full resolution via product page

 To cite this document: BenchChem. [Kynuramine Dihydrobromide: A Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b12329312#kynuramine-dihydrobromide-safety-and-
handling-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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